Cas no 129747-77-9 (3-(1H-Pyrrol-1-yl)benzaldehyde)
129747-77-9 structure
Product Name:3-(1H-Pyrrol-1-yl)benzaldehyde
CAS No:129747-77-9
MF:C11H9NO
MW:171.195262670517
MDL:MFCD03086140
CID:64015
Update Time:2025-04-18
3-(1H-Pyrrol-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Pyrrol-1-yl)benzaldehyde
- 3-pyrrol-1-ylbenzaldehyde
- 3-Pyrrol-1-yl-benzaldehyde
- 3-pyrrolylbenzaldehyde
- 3-(1-PYRROLYL)BENZALDEHYDE
- 3-(pyrrol-1-yl)benzaldehyde
- Benzaldehyde, 3-(1H-pyrrol-1-yl)-
-
- MDL: MFCD03086140
- Inchi: 1S/C11H9NO/c13-9-10-4-3-5-11(8-10)12-6-1-2-7-12/h1-9H
- InChI Key: PALTUANHIBXQMX-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1)N1C=CC=C1
Computed Properties
- Exact Mass: 171.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
Experimental Properties
- Melting Point: 54 °C
- PSA: 22.00000
- LogP: 2.28980
3-(1H-Pyrrol-1-yl)benzaldehyde Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-Pyrrol-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109005327-5g |
3-(1H-Pyrrol-1-yl)benzaldehyde |
129747-77-9 | 95% | 5g |
400.00 USD | 2021-06-01 | |
| Chemenu | CM197980-5g |
3-(1H-pyrrol-1-yl)benzaldehyde |
129747-77-9 | 95% | 5g |
$284 | 2021-08-05 | |
| TRC | B529875-10mg |
3-(1H-pyrrol-1-yl)benzaldehyde |
129747-77-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B529875-50mg |
3-(1H-pyrrol-1-yl)benzaldehyde |
129747-77-9 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B529875-100mg |
3-(1H-pyrrol-1-yl)benzaldehyde |
129747-77-9 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR23349-250mg |
3-(1H-Pyrrol-1-yl)benzaldehyde |
129747-77-9 | 250mg |
£75.00 | 2025-02-19 | ||
| Apollo Scientific | OR23349-1g |
3-(1H-Pyrrol-1-yl)benzaldehyde |
129747-77-9 | 1g |
£95.00 | 2025-02-19 | ||
| Apollo Scientific | OR23349-10g |
3-(1H-Pyrrol-1-yl)benzaldehyde |
129747-77-9 | 10g |
£620.00 | 2025-02-19 | ||
| Chemenu | CM197980-1g |
3-(1H-pyrrol-1-yl)benzaldehyde |
129747-77-9 | 95% | 1g |
$88 | 2024-08-02 | |
| Chemenu | CM197980-5g |
3-(1H-pyrrol-1-yl)benzaldehyde |
129747-77-9 | 95% | 5g |
$352 | 2024-08-02 |
3-(1H-Pyrrol-1-yl)benzaldehyde Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
129747-77-9 (3-(1H-Pyrrol-1-yl)benzaldehyde) Related Products
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- 61471-45-2(3-(1H-Pyrrol-1-yl)benzoic acid)
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- 245728-56-7(1-Propanone, 1-[4-(1H-pyrrol-1-yl)phenyl]-)
- 110677-45-7(4-(9H-Carbazol-9-yl)benzaldehyde)
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